Cas no 1702797-24-7 (3-(4-bromo-3-chlorophenyl)-2-oxopropanoic acid)

• Product Name: 3-(4-bromo-3-chlorophenyl)-2-oxopropanoic acid
• CAS No: 1702797-24-7
• MF: C₉H₆BrClO₃
• MW: 277.499141216278
• CID: 5969682
• PubChem ID: 108395925
• Update Time: 2025-05-19

3-(4-bromo-3-chlorophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-chlorophenyl)-2-oxopropanoic acid
• EN300-1912402
• MFCD32127486
• 1702797-24-7
• SY339510

• Inchi： 1S/C9H6BrClO3/c10-6-2-1-5(3-7(6)11)4-8(12)9(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： OHGDUEDGJAFDFE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 275.91888g/mol
• Monoisotopic Mass: 275.91888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives

Additional information on 3-(4-bromo-3-chlorophenyl)-2-oxopropanoic acid

Professional Introduction to 3-(4-bromo-3-chlorophenyl)-2-oxopropanoic Acid (CAS No. 1702797-24-7)

3-(4-bromo-3-chlorophenyl)-2-oxopropanoic acid, with the CAS number 1702797-24-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both bromine and chlorine substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. The carboxylic acid functionality at the 2-position provides a versatile handle for further derivatization, enabling the synthesis of more complex molecules.

The< strong>3-(4-bromo-3-chlorophenyl)-2-oxopropanoic acid molecule exhibits a balance of electrophilic and nucleophilic centers, which makes it an attractive candidate for various chemical transformations. These transformations can be tailored to produce derivatives with specific biological activities, such as kinase inhibitors or antimicrobial agents. Recent studies have highlighted its role in the development of novel therapeutic agents targeting a range of diseases, including cancer and infectious disorders.

In the realm of medicinal chemistry, the< strong>CAS no 1702797-24-7 compound has been explored for its potential as a scaffold in drug discovery. Its aromatic core, modified by halogen atoms, allows for interactions with biological targets that are often mediated by hydrophobic and electrostatic forces. This has led to investigations into its efficacy as a component in small-molecule libraries designed for high-throughput screening. The structural features of this compound make it particularly interesting for designing molecules that can modulate enzyme activity or receptor binding.

One of the most compelling aspects of< strong>3-(4-bromo-3-chlorophenyl)-2-oxopropanoic acid is its versatility in synthetic pathways. Researchers have leveraged its reactivity to develop efficient synthetic routes to more complex molecules, including those with potential pharmaceutical applications. The carboxylic acid group can be esterified, amidated, or used in condensation reactions to form amides or esters, while the bromo and chloro substituents can undergo cross-coupling reactions to introduce additional functional groups. These synthetic possibilities have made this compound a staple in many research laboratories.

The< strong>CAS no 1702797-24-7 compound has also been studied in the context of its biological activity. Preliminary findings suggest that derivatives of this molecule may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For instance, modifications to the phenyl ring or the carboxylic acid moiety have been shown to alter binding affinity and potency towards target proteins. These observations have spurred further investigation into its potential as a lead compound for drug development.

In addition to its applications in drug discovery, 3-(4-bromo-3-chlorophenyl)-2-oxopropanoic acid has found utility in materials science and chemical biology. Its ability to participate in diverse chemical reactions makes it a valuable tool for synthesizing probes and reporters used in biochemical assays. The halogenated aromatic ring can be used to tag molecules for detection purposes, while the carboxylic acid group provides a site for conjugation with other biomolecules.

The< strong>CAS no 1702797-24-7 compound's role in synthetic chemistry is further underscored by its use as a building block in organic synthesis. Its structural motif is reminiscent of many natural products and pharmacologically active compounds, making it a logical choice for generating novel molecular architectures. By modifying its substituents or employing different synthetic strategies, chemists can explore a wide spectrum of chemical space.

Recent advances in computational chemistry have also enhanced the utility of< strong>3-(4-bromo-3-chlorophenyl)-2-oxopropanoic acid. Molecular modeling studies have provided insights into how structural modifications affect biological activity, allowing researchers to design derivatives with optimized properties. These computational approaches complement traditional experimental methods and have accelerated the discovery process.

The< strong>CAS no 1702797-24-7 compound's significance extends beyond academic research; it has practical implications for industrial applications as well. Pharmaceutical companies and biotechnology firms have utilized this compound in their pipelines to develop new drugs targeting various therapeutic areas. Its robust synthetic framework and biological relevance make it a cornerstone in modern drug discovery efforts.

In conclusion, 3-(4-bromo-3-chlorophenyl)-2-oxopropanoic acid (CAS No.< strong>1702797-24-7) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new possibilities for this molecule, its importance in advancing scientific knowledge and developing innovative therapeutics is likely to grow.